Cas no 2418672-50-9 (3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid)

• Product Name: 3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• CAS No: 2418672-50-9
• MF: C₂₂H₃₂N₂O₄Si
• MW: 416.585987091064
• CID: 5676859
• PubChem ID: 165774180
• Update Time: 2025-10-29

3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid
• 2418672-50-9
• EN300-26628835
• 3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid

• Inchi： 1S/C22H32N2O4Si/c1-16-18(20(25)26)14-17(8-13-29(5,6)7)15-19(16)23-9-11-24(12-10-23)21(27)28-22(2,3)4/h14-15H,9-12H2,1-7H3,(H,25,26)
• InChI Key： XLFILBRNIDKNPO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C#CC1C=C(C(=O)O)C(C)=C(C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 416.21313404g/mol
• Monoisotopic Mass: 416.21313404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on 3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid

Introduction to 3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic Acid (CAS No. 2418672-50-9)

3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid, identified by its CAS number 2418672-50-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs.

The molecular structure of this compound is characterized by several key functional groups, including a piperazine moiety, a tert-butoxy carbonyl group, and a trimethylsilyl ethynyl group. Each of these components contributes to the unique chemical and biological properties of the molecule. The piperazine ring is known for its ability to interact with various biological targets, making it a common scaffold in medicinal chemistry. The tert-butoxy carbonyl group serves as a protecting group in peptide synthesis and can enhance the metabolic stability of drug candidates. The trimethylsilyl ethynyl group introduces a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to explore its potential applications in multiple therapeutic areas. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of the molecule.

In the realm of pharmaceutical research, this compound has shown intriguing biological activity in preliminary studies. The presence of the piperazine moiety suggests potential interactions with neurotransmitter receptors, which could make it relevant for treating neurological disorders. Additionally, the tert-butoxy carbonyl group may enhance oral bioavailability by protecting the molecule from rapid metabolic degradation. The trimethylsilyl ethynyl group provides a handle for further derivatization, allowing researchers to fine-tune the pharmacological properties of the compound.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Researchers are currently exploring its efficacy in models of pain management, where piperazine-based compounds have demonstrated promise. Furthermore, its structural features may make it suitable for targeting other diseases, such as inflammation and neurodegenerative disorders. The versatility of this molecule lies in its ability to be modified at multiple sites, enabling the creation of a diverse library of derivatives with tailored biological activities.

The use of computational methods has also played a crucial role in understanding the properties of 3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid. Molecular modeling studies have provided insights into how this compound might interact with biological targets at the atomic level. These simulations have helped researchers predict potential binding affinities and identify key residues involved in receptor interactions. Such information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

As research progresses, collaborations between synthetic chemists and biologists will be essential to fully harness the potential of this compound. By combining expertise in organic synthesis with knowledge of biological systems, scientists can develop innovative strategies to optimize drug candidates. The integration of high-throughput screening technologies will further accelerate the discovery process, allowing researchers to rapidly assess the biological activity of numerous derivatives.

The future prospects for 3-{4-[(Tert-butoxy)carbonyl]piperazin-1-yl}-2-methyl-5-[2-(trimethylsilyl)ethynyl]benzoic acid are bright, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. Its unique structural features and promising biological activity make it a compelling candidate for further development. As more data becomes available, it is likely that this compound will emerge as a key player in pharmaceutical innovation.